Cas no 1401664-05-8 (4-[(E)-[(1H-indol-3-yl)methylidene]amino]phenol)

• Product Name: 4-[(E)-[(1H-indol-3-yl)methylidene]amino]phenol
• CAS No: 1401664-05-8
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 5843331
• PubChem ID: 772840
• Update Time: 2025-06-14

4-[(E)-[(1H-indol-3-yl)methylidene]amino]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[(1H-indol-3-ylmethylene)amino]phenol
• Phenol, 4-[(E)-(1H-indol-3-ylmethylene)amino]-
• 4-[(E)-[(1H-indol-3-yl)methylidene]amino]phenol
• 4-[[(E)-indol-3-ylidenemethyl]amino]phenol
• 118380-30-6
• 4-{[1-(1H-Indol-3-yl)-meth-(E)-ylidene]-amino}-phenol
• ChemDiv3_000865
• CBDivE_000486
• (E)-4-(((1H-indol-3-yl)methylene)amino)phenol
• 1401664-05-8
• F1685-0206
• IDI1_019831
• 4-(1H-indol-3-ylmethylideneamino)phenol
• HMS1475H07
• AKOS000496350

• Inchi： 1S/C15H12N2O/c18-13-7-5-12(6-8-13)16-9-11-10-17-15-4-2-1-3-14(11)15/h1-10,17-18H/b16-9+
• InChI Key： YSJOHAQUDMOXRF-CXUHLZMHSA-N
• SMILES： C1(O)=CC=C(/N=C/C2C3=C(NC=2)C=CC=C3)C=C1

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 505.0±30.0 °C(Predicted)
• pka: 11.16±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-[(E)-[(1H-indol-3-yl)methylidene]amino]phenol

Comprehensive Overview of 4-[(E)-[(1H-indol-3-yl)methylidene]amino]phenol (CAS No. 1401664-05-8)

4-[(E)-[(1H-indol-3-yl)methylidene]amino]phenol (CAS No. 1401664-05-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to as an indole-derived Schiff base, combines the indole moiety with a phenolic group, creating a versatile molecule with intriguing properties. Researchers and industries are increasingly exploring its uses in pharmaceuticals, material science, and biochemical research.

The compound's structure features a Schiff base linkage, which is known for its stability and ability to form complexes with metal ions. This characteristic makes 4-[(E)-[(1H-indol-3-yl)methylidene]amino]phenol a promising candidate for chelation therapy and catalysis. Additionally, the presence of the indole ring, a common motif in many biologically active compounds, suggests potential bioactivity and therapeutic applications. Recent studies have highlighted its role in antioxidant and anti-inflammatory activities, aligning with the growing demand for natural and synthetic antioxidants in health supplements and skincare products.

In the realm of material science, 4-[(E)-[(1H-indol-3-yl)methylidene]amino]phenol has been investigated for its photophysical properties. Its ability to absorb and emit light at specific wavelengths makes it a potential candidate for organic light-emitting diodes (OLEDs) and sensors. This aligns with the current trend of developing sustainable and energy-efficient materials, a topic frequently searched by engineers and researchers. The compound's fluorescence properties also open doors for its use in bioimaging and diagnostic tools, addressing the rising interest in non-invasive medical technologies.

From a synthetic chemistry perspective, the preparation of 4-[(E)-[(1H-indol-3-yl)methylidene]amino]phenol involves a straightforward condensation reaction between 1H-indole-3-carbaldehyde and 4-aminophenol. This simplicity, coupled with the compound's high yield and purity, makes it an attractive target for industrial-scale production. The growing interest in green chemistry has also spurred research into optimizing this synthesis using eco-friendly solvents and catalysts, a topic frequently queried in academic and industrial forums.

The pharmacological potential of 4-[(E)-[(1H-indol-3-yl)methylidene]amino]phenol is another area of intense exploration. Preliminary studies suggest that it may interact with neurotransmitter receptors, making it a subject of interest for neurological disorders research. This is particularly relevant given the increasing global focus on mental health and neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's structure-activity relationship (SAR) is being meticulously studied to unlock its full therapeutic potential, a common search term among medicinal chemists.

In conclusion, 4-[(E)-[(1H-indol-3-yl)methylidene]amino]phenol (CAS No. 1401664-05-8) is a multifaceted compound with applications spanning pharmaceuticals, material science, and biochemistry. Its unique structure, combined with its bioactive and photophysical properties, positions it as a valuable subject for ongoing and future research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.